Cas no 910442-94-3 (3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one)

• Product Name: 3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one
• CAS No: 910442-94-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5044098
• Update Time: 2025-06-08

3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one
• 1-ethenyl-3-(pyridin-2-ylcarbonyl)pyrrolidin-2-one
• BBL021504
• STK894217
• H8534
• 3-(2-pyridylcarbonyl)-1-vinyl-2-pyrrolidinone
• 1-ethenyl-3-(pyridine-2-carbonyl)pyrrolidin-2-one
• 3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one

• Inchi： 1S/C12H12N2O2/c1-2-14-8-6-9(12(14)16)11(15)10-5-3-4-7-13-10/h2-5,7,9H,1,6,8H2
• InChI Key： FTUJWCAOQARDID-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC=CN=2)=O)CCN1C=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 1.2
• Topological Polar Surface Area: 50.3

Additional information on 3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one

3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one: A Comprehensive Overview

3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one, also known by its CAS number 910442-94-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its unique structure, which combines a pyrrolidone ring with a pyridine moiety, making it a versatile building block for various applications. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on its properties and potential uses.

The core structure of 3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one consists of a five-membered pyrrolidone ring fused with a pyridine ring. This arrangement imparts the molecule with both aromatic and amide functionalities, which are key to its reactivity and versatility. The presence of the pyridine ring introduces electron-withdrawing effects, while the pyrrolidone moiety contributes to hydrogen bonding capabilities. These features make the compound an attractive candidate for applications in drug design, polymer synthesis, and catalysis.

Recent studies have focused on the synthesis of 3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one through various routes, including microwave-assisted synthesis and enzymatic catalysis. These methods have not only improved the yield but also reduced the environmental footprint of production processes. For instance, researchers have demonstrated that microwave irradiation can significantly accelerate the formation of the pyrrolidone ring while maintaining high purity levels.

In terms of applications, 3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one has shown promise in the development of bioactive compounds. Its ability to form stable complexes with metal ions has led to its use as a ligand in transition metal-catalyzed reactions. Furthermore, studies have highlighted its potential as a precursor for peptide-based drugs due to its compatibility with peptide coupling reactions.

The pharmacological properties of 3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one have also been explored extensively. Preclinical studies suggest that it exhibits moderate inhibitory activity against certain enzymes, making it a candidate for drug discovery programs targeting metabolic disorders. Additionally, its ability to penetrate cellular membranes efficiently has raised hopes for its use in targeted drug delivery systems.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of CAS No 910442-94-3. Results indicate that under controlled conditions, the compound undergoes microbial degradation within a relatively short timeframe. This finding is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 3-(Pyridin-2-ylcarbonyl)-1-vinylpyrrolidin-2-one, or CAS No 910442-94-3, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in modern chemistry and pharmacology.